Cas no 70661-77-7 (3-Pyridinesulfonyl chloride, 2-amino-)
70661-77-7 structure
Product Name:3-Pyridinesulfonyl chloride, 2-amino-
CAS No:70661-77-7
MF:C5H5ClN2O2S
MW:192.623398542404
CID:2121761
Update Time:2023-11-18
3-Pyridinesulfonyl chloride, 2-amino- Chemical and Physical Properties
Names and Identifiers
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- 2-amino-3-pyridinesulfonyl chloride
- 3-Pyridinesulfonyl chloride, 2-amino-
- CID 87058718
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- Inchi: 1S/C5H5ClN2O2S/c6-11(9,10)4-2-1-3-8-5(4)7/h1-3H,(H2,7,8)
- InChI Key: VJJVAQVNRIWRMA-UHFFFAOYSA-N
- SMILES: ClS(C1=CC=CN=C1N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 223
- Topological Polar Surface Area: 81.4
Experimental Properties
- Density: 1.584±0.06 g/cm3(Predicted)
- Boiling Point: 347.6±27.0 °C(Predicted)
- pka: 1.49±0.36(Predicted)
3-Pyridinesulfonyl chloride, 2-amino- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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